Cas no 66128-13-0 (Phosphine oxide, diphenyl(trimethylsilyl)-)

Phosphine oxide, diphenyl(trimethylsilyl)- structure
66128-13-0 structure
Product name:Phosphine oxide, diphenyl(trimethylsilyl)-
CAS No:66128-13-0
MF:C15H19OSiP
MW:274.37006
CID:396801
PubChem ID:14116400

Phosphine oxide, diphenyl(trimethylsilyl)- Chemical and Physical Properties

Names and Identifiers

    • Phosphine oxide, diphenyl(trimethylsilyl)-
    • DIPHENYL(TRIMETHYLSILYL)PHOSPHINE OXIDE
    • diphenylphosphoryl(trimethyl)silane
    • 66128-13-0
    • Oxo(diphenyl)(trimethylsilyl)-lambda~5~-phosphane
    • DTXSID60556114
    • Inchi: InChI=1S/C15H19OPSi/c1-18(2,3)17(16,14-10-6-4-7-11-14)15-12-8-5-9-13-15/h4-13H,1-3H3
    • InChI Key: DKIJXOJTEWWOCP-UHFFFAOYSA-N
    • SMILES: C[Si](C)(C)P(=O)(C1=CC=CC=C1)C2=CC=CC=C2

Computed Properties

  • Exact Mass: 274.09437
  • Monoisotopic Mass: 274.09427876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

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